Cas no 1805014-70-3 (3',5'-Bis(trifluoromethyl)-4'-formylacetophenone)

• Product Name: 3',5'-Bis(trifluoromethyl)-4'-formylacetophenone
• CAS No: 1805014-70-3
• MF: C₁₁H₆F₆O₂
• MW: 284.154564380646
• CID: 4964028
• Update Time: 2025-10-23

3',5'-Bis(trifluoromethyl)-4'-formylacetophenone Chemical and Physical Properties

Names and Identifiers

• 3',5'-Bis(trifluoromethyl)-4'-formylacetophenone

• Inchi： 1S/C11H6F6O2/c1-5(19)6-2-8(10(12,13)14)7(4-18)9(3-6)11(15,16)17/h2-4H,1H3
• InChI Key： FSIFRDWVPDNSBB-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C)=O)C=C(C(F)(F)F)C=1C=O)(F)F

Computed Properties

• Exact Mass: 284.02719840 g/mol
• Monoisotopic Mass: 284.02719840 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 34.1
• Molecular Weight: 284.15

Additional information on 3',5'-Bis(trifluoromethyl)-4'-formylacetophenone

3',5'-Bis(trifluoromethyl)-4'-formylacetophenone: A Comprehensive Overview

The compound 3',5'-Bis(trifluoromethyl)-4'-formylacetophenone, identified by the CAS number 1805014-70-3, is a highly specialized organic molecule with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a phenyl ring substituted with two trifluoromethyl groups at the 3' and 5' positions and a formyl group at the 4' position. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound in both academic research and industrial applications.

Recent studies have highlighted the importance of 3',5'-Bis(trifluoromethyl)-4'-formylacetophenone in the field of synthetic chemistry. Researchers have utilized this compound as a key intermediate in the synthesis of more complex molecules, particularly in the development of novel pharmaceutical agents. The trifluoromethyl groups are known to enhance the stability and bioavailability of compounds, while the formyl group provides a reactive site for further functionalization. These properties make 3',5'-Bis(trifluoromethyl)-4'-formylacetophenone an ideal building block for drug discovery efforts.

In addition to its role in drug development, this compound has also found applications in materials science. The unique electronic properties of 3',5'-Bis(trifluoromethyl)-4'-formylacetophenone make it a promising candidate for use in organic electronics. Recent research has explored its potential as a component in organic light-emitting diodes (OLEDs) and other optoelectronic devices. The trifluoromethyl groups contribute to the molecule's high electron-withdrawing ability, which is crucial for optimizing the performance of such devices.

The synthesis of 3',5'-Bis(trifluoromethyl)-4'-formylacetophenone has been extensively studied, with various methods reported in the literature. One common approach involves the Friedel-Crafts acylation reaction, where an acetyl group is introduced onto a pre-substituted aromatic ring. The introduction of trifluoromethyl groups typically requires specialized reagents and conditions to ensure regioselectivity and minimize side reactions. Recent advancements in catalytic methods have improved the efficiency and scalability of these synthesis routes, making them more accessible for large-scale production.

The biological activity of 3',5'-Bis(trifluoromethyl)-4'-formylacetophenone has also been a subject of interest. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with mechanisms involving inhibition of key inflammatory pathways. Furthermore, its ability to modulate cellular signaling pathways makes it a candidate for therapeutic interventions in conditions such as cancer and neurodegenerative diseases.

In conclusion, 3',5'-Bis(trifluoromethyl)-4'-formylacetophenone, with its CAS number 1805014-70-3, stands as a versatile and valuable compound in modern chemistry. Its unique structure, combined with recent advancements in synthesis and application methodologies, positions it as a key player in both academic research and industrial development. As ongoing studies continue to uncover new potentials for this compound, its role in shaping future innovations across multiple disciplines is likely to grow significantly.